Cobalt(2+);ditetrafluoroborate;hydrate

• IUPAC Name: cobalt(2+);ditetrafluoroborate;hydrate
• InChI: InChI=1S/2BF4.Co.H2O/c2*2-1(3,4)5;;/h;;;1H2/q2*-1;+2
• InChI Key: INIVHUAVECUKHW-UHFFFAOYSA-N
• Canonical SMILES: [B-](F)(F)(F)F.[B-](F)(F)(F)F.O.[Co+2]
• Molecular Formula: B2CoF8H2O
• Molecular Weight: 250.56 g/mol

Description

Cobalt(2+) ditetrafluoroborate hydrate is a coordination compound with the formula Co(BF₄)₂·xH₂O, where x denotes variable water of hydration. It is commonly encountered as a hexahydrate (x = 6) in commercial and laboratory settings . The compound consists of a cobalt(II) cation coordinated to two tetrafluoroborate (BF₄⁻) anions and water molecules. It is hygroscopic and typically appears as a pink to violet crystalline solid.

Comparison with Similar Compounds

Comparison with Similar Compounds

Transition metal tetrafluoroborate hydrates share structural similarities but differ in properties and applications. Below is a detailed comparison with copper(II), nickel(II), lead(II), tin(II), and iron(II) tetrafluoroborate hydrates.

Copper(II) Tetrafluoroborate Hexahydrate

• Formula : Cu(BF₄)₂·6H₂O
• Molecular Weight : 345.24 g/mol .
• Properties : Blue crystalline solid; highly soluble in water.
• Applications :
  • Battery electrolytes : Enhances conductivity in lithium-ion systems .
  • Coordination chemistry : Forms stable complexes with ammonia and amines .
• Hazards : Corrosive (H314) and toxic to aquatic life .

Nickel(II) Tetrafluoroborate Hexahydrate

• Formula : Ni(BF₄)₂·6H₂O
• Molecular Weight : ~340.38 g/mol (calculated).
• Applications :
  • Electroplating : Provides nickel coatings with high corrosion resistance .
  • Catalysis : Used in organic synthesis, such as cross-coupling reactions.

Lead(II) Tetrafluoroborate

• Formula : Pb(BF₄)₂ (commonly aqueous solutions).
• Applications :
  • Electroplating : Deposits lead coatings for radiation shielding .
• Hazards: R45 (carcinogenic), R61 (reproductive toxicity), and severe environmental toxicity .

Tin(II) Tetrafluoroborate

• Formula : Sn(BF₄)₂ (often as 50% aqueous solution).
• Applications :
  • Electroplating : Produces tin coatings for food packaging .
  • Catalysis : Accelerates esterification and polymerization reactions .
• Hazards : Corrosive (H314) and toxic to aquatic organisms .

Iron(II) Tetrafluoroborate Hexahydrate

• Formula : Fe(BF₄)₂·6H₂O
• Molecular Weight : ~337.85 g/mol (calculated).
• Applications :
  • Water treatment : Acts as a coagulant in wastewater remediation.

Data Table: Comparative Analysis

Property	Co(BF₄)₂·6H₂O	Cu(BF₄)₂·6H₂O	Ni(BF₄)₂·6H₂O	Pb(BF₄)₂	Sn(BF₄)₂
Molecular Weight	~340.62	345.24	~340.38	380.80 (anhydrous)	292.32 (anhydrous)
Hydration	Hexahydrate	Hexahydrate	Hexahydrate	Variable	Aqueous solution
Appearance	Pink crystals	Blue crystals	Green crystals	Colorless liquid	Clear liquid
Primary Applications	Batteries, electroplating	Batteries, coordination chemistry	Electroplating, catalysis	Radiation shielding	Electroplating, catalysis
Key Hazards	H314, H318, H341	H314, H400	R34, R45	R45, R61	H314, H411